qsl-304

• Molecular Formula: C11H9NO4S2
• Molecular Weight: 283.3 g/mol
• InChI: InChI=1S/C11H9NO4S2/c1-6(13)15-5-8-3-2-7(16-8)4-9-10(14)12-11(17)18-9/h2-4H,5H2,1H3,(H,12,14,17)/b9-4+
• InChIKey: ORWCQNURPXKVJN-RUDMXATFSA-N

QSL‑304: GyrB Inhibitor for Novobiocin-Resistant S. aureus

QSL-304 is a synthetic antibacterial agent classified as a DNA gyrase B (GyrB) inhibitor developed on a rhodanine scaffold [1]. Its primary demonstrated activity is against a novobiocin-resistant clinical isolate of Staphylococcus aureus (sa-P2003) [1], a strain relevant for studying resistance mechanisms in WHO high-priority pathogens including methicillin-resistant S. aureus (MRSA) and vancomycin-intermediate S. aureus (VRSA) [1]. The compound has a molecular weight of 283.32 g/mol and the formula C11H9NO4S2 [1].

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GyrB-targeted chemical probe for novobiocin-resistant Staphylococcus aureus (sa‑P2003)

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Rhodanine scaffold identified via de novo ligand design screen

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One‑step synthetic route reported; supports accessible lead optimisation workflows

• [1] Pudipeddi A, Vasudevan S, Shanmugam K, et al. Design, dynamic docking, synthesis, and in vitro validation of a novel DNA gyrase B inhibitor. J Biomol Struct Dyn. 2023;41(13):6345-6358. View Source

Limitations of Generic GyrB Inhibitors

GyrB inhibitors based on the rhodanine scaffold represent a class of compounds where minor structural variations can lead to significant changes in target engagement, antibacterial spectrum, and resistance profile. QSL-304 emerged as the optimal candidate from a computational screen of 374 de novo designed molecules, selected based on a combination of target-specific interactions, drug-likeness, and synthetic accessibility [1]. The specific binding interactions with key GyrB residues, validated through molecular dynamics simulations, are unique to QSL-304's chemical structure [1]. Therefore, substituting QSL-304 with another in-class rhodanine derivative without equivalent validation would risk compromising target engagement and the diminished recurrence of resistance profile demonstrated for this specific compound [1].

Coumarin‑class GyrB inhibitors (e.g., novobiocin) may be ineffective against isolates with Ile102Ser/Arg144Ile gyrB mutations; activity may not transfer.

Generic GyrB inhibitors lacking demonstrated activity in novobiocin‑resistant backgrounds may not reproduce the reported strain‑specific response.

Rhodanine‑based binding interactions may differ from aminocoumarin‑based inhibitors; cross‑class substitution may alter target engagement profile.

• [1] Pudipeddi A, Vasudevan S, Shanmugam K, et al. Design, dynamic docking, synthesis, and in vitro validation of a novel DNA gyrase B inhibitor. J Biomol Struct Dyn. 2023;41(13):6345-6358. View Source

QSL‑304 vs. GyrB Inhibitor Analogs

Selectivity vs. Novobiocin in Resistant S. aureus

QSL-304 was tested in vitro against a novobiocin-resistant clinical isolate of S. aureus (sa-P2003) and demonstrated an IC50 value of 31.23 µg/mL [1]. This finding is particularly relevant as novobiocin is a well-characterized aminocoumarin antibiotic that also targets the GyrB subunit, meaning the sa-P2003 strain possesses a validated resistance mechanism to this target site [1]. The ability of QSL-304 to inhibit this resistant strain suggests its binding mode to GyrB differs sufficiently to circumvent this specific resistance mechanism.

Activity vs. Novobiocin in Resistant S. aureus

Class-level inference

QSL‑304 IC₅₀ = 31.23 µg/mL vs. novobiocin (resistant phenotype due to gyrB mutations).

Reported growth inhibition in resistant isolate context; bypass of coumarin resistance observed.

Quantitative difference vs. novobiocin not determined in the same study.

Evidence Dimension	In vitro antibacterial activity against novobiocin-resistant S. aureus
Target Compound Data	IC50 = 31.23 µg/mL
Comparator Or Baseline	Novobiocin (resistant strain sa-P2003; specific IC50 not reported in source)
Quantified Difference	QSL-304 retains inhibitory activity against a strain resistant to the comparator aminocoumarin
Conditions	S. aureus sa-P2003 clinical isolate; in vitro susceptibility assay

Why This Matters

This data justifies the selection of QSL-304 over novobiocin or other aminocoumarins for research models involving novobiocin-resistant strains.

• [1] Pudipeddi A, Vasudevan S, Shanmugam K, et al. Design, dynamic docking, synthesis, and in vitro validation of a novel DNA gyrase B inhibitor. J Biomol Struct Dyn. 2023;41(13):6345-6358. View Source

Resistance Profile vs. Aminocoumarins

In the study by Pudipeddi et al., QSL-304 was selected from a pool of 374 de novo designed rhodanine-scaffold molecules following a systematic, multi-parameter computational screening cascade [1]. This process evaluated each molecule for target-specific interactions (docking score), drug-likeness, and synthetic accessibility, rather than relying solely on potency [1]. QSL-304 uniquely satisfied all criteria, emerging as the most promising ligand [1].

Resistance Profile vs. Aminocoumarins

Class-level inference

Bacteriostatic; diminished recurrence of resistance compared to bactericidal aminocoumarins (e.g., novobiocin).

Reported mode-of-action and resistance-suppression context; may support long-term inhibition studies.

Qualitative comparison; no quantified recurrence rate.

Evidence Dimension	Selection from a library of de novo designed analogs
Target Compound Data	Emerged as the most promising ligand from a pool of 374
Comparator Or Baseline	373 other de novo designed rhodanine-scaffold molecules
Quantified Difference	QSL-304 uniquely met the study's selection criteria
Conditions	In silico screening cascade including docking, drug-likeness, and synthetic accessibility filters

Why This Matters

This provides confidence that QSL-304 possesses a balanced profile of target engagement and developability, reducing the risk of late-stage failure compared to an uncharacterized analog.

• [1] Pudipeddi A, Vasudevan S, Shanmugam K, et al. Design, dynamic docking, synthesis, and in vitro validation of a novel DNA gyrase B inhibitor. J Biomol Struct Dyn. 2023;41(13):6345-6358. View Source

Potency vs. N-Phenylpyrrolamide Inhibitors

Time-kill kinetic studies revealed that QSL-304 exerts a bacteriostatic effect against S. aureus [1]. More importantly, the study explicitly notes that this bacteriostatic nature was associated with a 'diminished recurrence of resistance' [1]. While specific quantitative recurrence rates are not detailed in the abstract, this observed characteristic differentiates QSL-304's pharmacodynamic profile from many bactericidal antibiotics that often exert higher selective pressure for resistance.

Potency vs. N‑Phenylpyrrolamide Inhibitors

Cross-study comparable

QSL‑304 IC₅₀ = 31.23 µg/mL (approx. 110 µM) vs. comparator 28 MIC ≥ 64 µg/mL against S. aureus.

Reported whole-cell activity context against resistant S. aureus; enzyme inhibition data may not predict cellular potency.

Enzyme (E. coli GyrB) vs. cell-based assay conditions differ.

Evidence Dimension	Resistance emergence profile
Target Compound Data	Demonstrated 'diminished recurrence of resistance' in time-kill studies
Comparator Or Baseline	Typical bactericidal antibiotics (class-level comparison)
Quantified Difference	Qualitative difference noted; QSL-304 shows reduced resistance recurrence
Conditions	In vitro time-kill kinetics assay against S. aureus

Why This Matters

For researchers modeling long-term treatment or resistance development, QSL-304's profile may offer a more stable experimental window with less confounding by emergent resistance.

• [1] Pudipeddi A, Vasudevan S, Shanmugam K, et al. Design, dynamic docking, synthesis, and in vitro validation of a novel DNA gyrase B inhibitor. J Biomol Struct Dyn. 2023;41(13):6345-6358. View Source

QSL‑304: Recommended Workflows

Activity Screening in Novobiocin-Resistant S. aureus

QSL-304 is a validated tool for studying mechanisms of resistance to aminocoumarin antibiotics. Its demonstrated activity against a novobiocin-resistant S. aureus isolate (IC50 = 31.23 µg/mL) makes it suitable for comparative studies aimed at understanding how structural modifications in GyrB inhibitors can circumvent pre-existing target-based resistance [1].

Resistance Evolution & Time-Kill Kinetics

Given its identification from a large library of de novo designed molecules, QSL-304 serves as a benchmark 'hit' or 'lead' compound for SAR campaigns focused on rhodanine-based antibacterials [1]. Researchers can use QSL-304 as a reference to evaluate new synthetic analogs for improved potency or altered physical-chemical properties.

GyrB Chemical Probe for MRSA/VRSA

The characterized bacteriostatic mechanism of QSL-304, coupled with its reported ability to diminish the recurrence of resistance, positions it as a valuable control or comparator compound in pharmacodynamic models. It can be used to contrast the evolutionary pressure exerted by bactericidal versus bacteriostatic agents on S. aureus populations [1].

One-Step Synthesis and Formulation Development

The discovery and validation of QSL-304 were underpinned by molecular dynamics simulations confirming stable interactions with key GyrB residues [1]. This compound can therefore be used as a training or validation set compound for computational chemists developing new docking algorithms or scoring functions for the GyrB ATP-binding site.

Application

Selection Property

Validation Focus

Novobiocin‑resistant S. aureus screening assays

GyrB inhibition in resistant strain background

Strain‑specific growth inhibition endpoint

Time‑kill kinetic and resistance evolution studies

Bacteriostatic mode‑of‑action profile

Resistance recurrence monitoring

GyrB target engagement in MRSA/VRSA models

On‑target GyrB inhibition in Gram‑positive pathogens

Target‑specific pathway disruption context

Medicinal chemistry optimization and lead development

Scalable synthetic accessibility

Physicochemical property and formulation screening

• [1] Pudipeddi A, Vasudevan S, Shanmugam K, et al. Design, dynamic docking, synthesis, and in vitro validation of a novel DNA gyrase B inhibitor. J Biomol Struct Dyn. 2023;41(13):6345-6358. View Source